Cas no 1353987-19-5 ([1-(2-Amino-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester)

• Product Name: [1-(2-Amino-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester
• CAS No: 1353987-19-5
• MF: C₁₅H₂₉N₃O₃
• MW: 299.409064054489
• CID: 2160228
• Update Time: 2025-11-06

[1-(2-Amino-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [1-(2-Amino-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester
• tert-Butyl ((1-(2-aminoacetyl)piperidin-3-yl)methyl)(ethyl)carbamate
• AM94891
• [1-(2-Aminoacetyl)piperidin-3-ylmethyl]ethylcarbamic acid tert-butyl ester

• Inchi： 1S/C15H29N3O3/c1-5-17(14(20)21-15(2,3)4)10-12-7-6-8-18(11-12)13(19)9-16/h12H,5-11,16H2,1-4H3
• InChI Key： SMOIGOVICNSBOJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(CC)CC1CN(C(CN)=O)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 366
• Topological Polar Surface Area: 75.9

Additional information on [1-(2-Amino-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester

Professional Introduction to [1-(2-Amino-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester (CAS No. 1353987-19-5)

[1-(2-Amino-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester] is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number [1353987-19-5], is a derivative of piperidine and features a unique structural motif that makes it a valuable intermediate in the synthesis of more complex molecules. The presence of both amino and carbamate functional groups enhances its reactivity, making it a versatile building block for drug discovery and development.

The compound's structure is characterized by a piperidin-3-ylmethyl group attached to an ethyl-carbamic acid tert-butyl ester moiety. This configuration provides a balance of flexibility and stability, which is crucial for its role in synthetic pathways. The tert-butyl ester group not only serves as a protecting group for the carbamate functionality but also influences the overall solubility and metabolic profile of the molecule, making it an attractive candidate for further derivatization.

In recent years, there has been growing interest in the development of novel piperidine-based compounds due to their demonstrated efficacy in various therapeutic areas. Piperidines are known for their ability to modulate biological pathways by interacting with specific targets, such as enzymes and receptors. The [1-(2-Amino-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester has been explored in several preclinical studies as a potential lead compound for drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. The piperidin-3-ylmethyl moiety can be modified to create specific interactions with the active site of kinases, while the amino-acetyl group provides a handle for further functionalization. This dual functionality makes [1-(2-Amino-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester a promising candidate for developing next-generation kinase inhibitors.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and pharmacokinetic properties of small molecules with high accuracy. By leveraging these tools, scientists have been able to optimize the structure of [1-(2-Amino-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester to enhance its potency and selectivity. For instance, modifications to the tert-butyl ester group have been shown to improve solubility while maintaining biological activity, which is essential for successful drug development.

The compound's utility extends beyond kinase inhibition. It has also been investigated as a precursor for the synthesis of protease inhibitors, which are critical in treating infectious diseases and cancer. The carbamate functionality can be readily modified to introduce additional pharmacophores, allowing for the creation of molecules with tailored biological activities. This adaptability makes [1-(2-Amino-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester a valuable asset in medicinal chemistry libraries.

In addition to its synthetic applications, this compound has shown promise in drug delivery systems. The amino-acetyl group can be used to link the molecule to carriers or targeting ligands, enabling targeted delivery to specific tissues or cells. This approach has been particularly effective in oncology, where targeted therapies are designed to minimize side effects while maximizing therapeutic efficacy.

The chemical properties of [1-(2-Amino-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester make it an excellent candidate for further exploration in drug discovery. Its structural features allow for diverse modifications, while its stability ensures compatibility with various synthetic protocols. As research continues to uncover new therapeutic targets and mechanisms, this compound is likely to play an increasingly important role in the development of innovative treatments.

Future studies may focus on understanding the metabolic fate of this compound in vivo, which will provide critical insights into its safety and efficacy profiles. Additionally, exploring its interactions with other biological targets could uncover novel therapeutic applications beyond its current scope. With ongoing advancements in synthetic chemistry and computational modeling, [1-(2-Amino-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester is poised to make significant contributions to the field of pharmaceuticals.